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Compound of Interest

Compound Name: M7583

Cat. No.: B1193092 Get Quote

These application notes provide a detailed protocol for determining the in vitro efficacy of

M7583, a potent and selective Bruton's tyrosine kinase (BTK) inhibitor, on the proliferation of B-

cell malignancy cell lines. The described assay is a colorimetric method based on the cleavage

of the tetrazolium salt WST-1 to formazan by cellular mitochondrial dehydrogenases, which is

directly proportional to the number of viable cells.

Introduction
M7583 is a covalent inhibitor of Bruton's tyrosine kinase (BTK), a critical enzyme in the B-cell

receptor (BCR) signaling pathway.[1][2] This pathway is essential for the proliferation and

survival of various B-cells, and its aberrant activation is a hallmark of many B-cell malignancies.

[1] By inhibiting BTK, M7583 effectively disrupts downstream signaling, leading to decreased

cell proliferation and survival. This document provides a detailed protocol for assessing the

anti-proliferative effects of M7583 on a relevant B-cell lymphoma cell line.

Principle of the Assay
The cell proliferation assay utilizes the WST-1 reagent, a water-soluble tetrazolium salt. In

viable cells, mitochondrial dehydrogenases cleave the tetrazolium salt into a soluble formazan

dye. The amount of formazan produced, measured by the absorbance of light at a specific

wavelength, is directly proportional to the number of living cells in the culture. This allows for

the quantification of cell proliferation and the determination of the inhibitory effects of

compounds like M7583.
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Materials and Reagents
Reagent/Material Supplier Cat. No.

Ramos (human Burkitt's

lymphoma) Cell Line
ATCC CRL-1596

RPMI-1640 Medium Gibco 11875093

Fetal Bovine Serum (FBS) Gibco 26140079

Penicillin-Streptomycin Gibco 15140122

M7583 Selleckchem S8513

Dimethyl Sulfoxide (DMSO) Sigma-Aldrich D2650

WST-1 Cell Proliferation

Reagent
Roche 11644807001

96-well flat-bottom microplates Corning 3596

Phosphate-Buffered Saline

(PBS)
Gibco 10010023

Experimental Protocol
Cell Culture

Culture Ramos cells in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-

Streptomycin.

Maintain the cells in a humidified incubator at 37°C with 5% CO2.

Subculture the cells every 2-3 days to maintain exponential growth.

M7583 Compound Preparation
Prepare a 10 mM stock solution of M7583 in DMSO.

Perform serial dilutions of the M7583 stock solution in culture medium to achieve the desired

final concentrations for the assay. It is recommended to prepare 2X concentrated solutions

for addition to the cell plate.
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Cell Proliferation Assay Procedure
Harvest Ramos cells in the exponential growth phase and determine the cell density using a

hemocytometer or an automated cell counter.

Adjust the cell suspension to a concentration of 1 x 10^5 cells/mL in the culture medium.

Seed 100 µL of the cell suspension into each well of a 96-well microplate, resulting in 1 x

10^4 cells per well.

Incubate the plate for 24 hours at 37°C and 5% CO2.

Prepare serial dilutions of M7583 in culture medium at 2X the final desired concentration.

Add 100 µL of the M7583 dilutions to the respective wells. For the vehicle control wells, add

100 µL of culture medium containing the same final concentration of DMSO as the

compound-treated wells.

Incubate the plate for 72 hours at 37°C and 5% CO2.

Add 10 µL of WST-1 reagent to each well.

Incubate the plate for 4 hours at 37°C and 5% CO2.

Gently shake the plate for 1 minute to ensure a homogenous mixture.

Measure the absorbance at 450 nm using a microplate reader. The reference wavelength

should be 650 nm.

Data Analysis
Subtract the background absorbance (medium only) from all readings.

Calculate the percentage of cell proliferation for each M7583 concentration using the

following formula: % Cell Proliferation = [(Absorbance of treated cells) / (Absorbance of

vehicle control cells)] x 100

Plot the percentage of cell proliferation against the logarithm of the M7583 concentration.
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Determine the IC50 value (the concentration of M7583 that inhibits cell proliferation by 50%)

by performing a non-linear regression analysis using appropriate software (e.g., GraphPad

Prism).

Data Presentation
Table 1: Example of M7583 Anti-Proliferation Data in Ramos Cells

M7583 Concentration (nM)
Absorbance (450 nm)
(Mean ± SD)

% Cell Proliferation

0 (Vehicle) 1.25 ± 0.08 100

0.1 1.18 ± 0.06 94.4

1 0.95 ± 0.05 76.0

10 0.63 ± 0.04 50.4

100 0.25 ± 0.03 20.0

1000 0.10 ± 0.02 8.0

IC50 Value: 10.2 nM (Example)
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Caption: B-Cell Receptor signaling pathway and the inhibitory action of M7583 on BTK.
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Caption: Workflow for the M7583 in vitro cell proliferation assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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